Cas no 55204-86-9 (1-(isocyanatomethyl)-2-(trifluoromethyl)benzene)

• Product Name: 1-(isocyanatomethyl)-2-(trifluoromethyl)benzene
• CAS No: 55204-86-9
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• CID: 4034502
• PubChem ID: 58295752
• Update Time: 2025-05-25

1-(isocyanatomethyl)-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(isocyanatomethyl)-2-(trifluoromethyl)-
• 1-(isocyanatomethyl)-2-(trifluoromethyl)benzene
• FCA20486
• YSFIDUZQUVVVLY-UHFFFAOYSA-N
• 831-371-4
• AKOS012411030
• EN300-107307
• SCHEMBL1950928
• 55204-86-9

• Inchi： 1S/C9H6F3NO/c10-9(11,12)8-4-2-1-3-7(8)5-13-6-14/h1-4H,5H2
• InChI Key： YSFIDUZQUVVVLY-UHFFFAOYSA-N
• SMILES： C1(CN=C=O)=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 201.04014830Da
• Monoisotopic Mass: 201.04014830Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 200.1±40.0 °C at 760 mmHg
• Flash Point: 84.1±17.0 °C
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

1-(isocyanatomethyl)-2-(trifluoromethyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(isocyanatomethyl)-2-(trifluoromethyl)benzene

1-(Isocyanatomethyl)-2-(Trifluoromethyl)Benzene (CAS No. 55204-86-9)

1-(Isocyanatomethyl)-2-(Trifluoromethyl)Benzene, also known by its CAS number 55204-86-9, is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is characterized by its unique structure, which combines an isocyanatomethyl group (-N=C=OCH3) and a trifluoromethyl group (-CF3) attached to a benzene ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable component in various industrial and research settings.

The synthesis of 1-(Isocyanatomethyl)-2-(Trifluoromethyl)Benzene involves advanced organic chemistry techniques, often leveraging Friedel-Crafts alkylation or acylation reactions to introduce the functional groups onto the aromatic ring. Recent studies have explored the use of transition metal catalysts to enhance reaction efficiency and selectivity, particularly in the formation of the trifluoromethyl group. These advancements have not only improved the yield but also reduced the environmental footprint of the synthesis process.

In terms of physical properties, this compound exhibits a high melting point due to the strong intermolecular forces arising from the electron-withdrawing trifluoromethyl group and the polar isocyanatomethyl group. Its solubility in organic solvents like dichloromethane and tetrahydrofuran makes it suitable for various chemical reactions and separations. The compound's stability under thermal and oxidative conditions has also been extensively studied, with recent findings highlighting its resistance to degradation under mild reaction conditions.

The applications of 1-(Isocyanatomethyl)-2-(Trifluoromethyl)Benzene are diverse, ranging from pharmaceutical intermediates to advanced materials development. In the pharmaceutical industry, it serves as a key intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, including oncology and inflammation. Recent research has focused on its role in constructing heterocyclic frameworks, which are crucial for drug design.

In materials science, this compound has found utility in the development of high-performance polymers and coatings. The trifluoromethyl group contributes to hydrophobicity and chemical resistance, while the isocyanatomethyl group facilitates cross-linking reactions during polymerization. These properties make it ideal for applications in aerospace and automotive industries where durability and performance under extreme conditions are paramount.

From an environmental standpoint, ongoing studies aim to assess the biodegradability and toxicity of 1-(Isocyanatomethyl)-2-(Trifluoromethyl)Benzene. Preliminary results suggest that it undergoes limited biodegradation under natural conditions, necessitating careful handling and disposal protocols to minimize ecological impact.

In conclusion, 1-(Isocyanatomethyl)-2-(Trifluoromethyl)Benzene (CAS No. 55204-86-9) stands as a testament to modern chemical innovation, offering versatile applications across multiple disciplines. As research continues to uncover new potential uses and improve synthetic methodologies, this compound is poised to play an increasingly important role in both academic research and industrial production.